Cas no 2228644-88-8 (5-bromo-2-ethynylphenol)

• Product Name: 5-bromo-2-ethynylphenol
• CAS No: 2228644-88-8
• MF: C₈H₅BrO
• MW: 197.028701543808
• CID: 6013239
• PubChem ID: 149298151
• Update Time: 2025-10-31

5-bromo-2-ethynylphenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-ethynylphenol
• Phenol, 5-bromo-2-ethynyl-
• EN300-1906980
• 2228644-88-8

• Inchi： 1S/C8H5BrO/c1-2-6-3-4-7(9)5-8(6)10/h1,3-5,10H
• InChI Key： XWFDXJHZUPQOLO-UHFFFAOYSA-N
• SMILES： C1(O)=CC(Br)=CC=C1C#C

Computed Properties

• Exact Mass: 195.95238g/mol
• Monoisotopic Mass: 195.95238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 243.3±30.0 °C(Predicted)
• pka: 7.52±0.35(Predicted)

Additional information on 5-bromo-2-ethynylphenol

5-Bromo-2-Ethynylphenol: A Comprehensive Overview

5-Bromo-2-Ethynylphenol, also known by its CAS number CAS No. 2228644-88-8, is a brominated aromatic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, electronic materials, and advanced polymer systems. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the application of 5-bromo-2-ethynylphenol.

The molecular structure of 5-bromo-2-ethynylphenol consists of a phenolic ring substituted with a bromine atom at the 5-position and an ethynyl group (-C≡CH) at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis. The phenolic hydroxyl group (-OH) at position 1 further enhances the compound's reactivity, enabling it to participate in various nucleophilic and electrophilic reactions.

Recent studies have highlighted the importance of 5-bromo-2-ethynylphenol in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing conjugated polymers with enhanced electrical conductivity. These polymers hold promise for applications in flexible electronics, sensors, and energy storage devices. Additionally, the compound has been employed in click chemistry reactions to construct complex molecular architectures with high precision.

The synthesis of 5-bromo-2-ethynylphenol typically involves multi-step processes that combine bromination, alkyne introduction, and hydroxylation reactions. One common approach is the bromination of phenol derivatives followed by alkyne substitution using transition metal catalysts. This method ensures high yields and excellent regioselectivity, which are critical for maintaining the compound's purity and functionality.

In terms of applications, 5-bromo-2-ethynylphenol has shown potential in the pharmaceutical industry as a lead compound for drug discovery. Its ability to form hydrogen bonds and participate in π–π interactions makes it an attractive candidate for designing bioactive molecules targeting various disease states. Recent research has focused on its role as a scaffold for developing anti-inflammatory agents and anticancer drugs.

The environmental impact of 5-bromo-2-ethynylphenol has also been a topic of interest among scientists. Studies have examined its biodegradation pathways under different environmental conditions, with findings suggesting that the compound can undergo microbial transformation under aerobic conditions. This knowledge is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, 5-bromo-2-ethynylphenol, or CAS No. 2228644-88-8, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing research continues to uncover new possibilities for this compound, its role in advancing technological innovations is expected to grow significantly.